Cas no 2172524-10-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• CAS No: 2172524-10-4
• MF: C₂₆H₂₃IN₂O₅
• MW: 570.375699281693
• CID: 6395153
• PubChem ID: 165875707
• Update Time: 2025-05-23

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-iodobenzoic acid
• 2172524-10-4
• EN300-1480439

• Inchi： 1S/C26H23IN2O5/c1-15(10-24(30)29-18-12-16(25(31)32)11-17(27)13-18)28-26(33)34-14-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,11-13,15,23H,10,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： KLIMFLNQFYBIQX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 570.06517g/mol
• Monoisotopic Mass: 570.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid

3-(3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic Acid: A Comprehensive Overview

The compound with CAS No 2172524-10-4, known as 3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, an iodobenzoic acid moiety, and a butanamide chain. The integration of these functional groups makes it a versatile building block for various applications.

Structure and Synthesis

The molecular structure of 3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid is characterized by a central benzoic acid ring substituted with an iodine atom at the 5-position and an amide group at the 3-position. The amide group is further connected to a butanamide chain, which terminates with an Fmoc group. The Fmoc group, a well-known protecting group in peptide synthesis, adds significant stability and functionality to the molecule.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and protecting/deprotecting strategies. Recent advancements in catalytic methods and stereocontrol have enabled more efficient and scalable syntheses of similar compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the iodine substituent at the benzoic acid ring, demonstrating high regioselectivity and yield.

Applications in Pharmaceutical Research

One of the most promising applications of 3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid lies in its potential as a precursor for drug discovery. The presence of the Fmoc group allows for precise control over peptide synthesis, making this compound valuable in the construction of bioactive molecules. Recent studies have highlighted its role in developing inhibitors for protein kinases, which are critical targets in oncology and inflammatory diseases.

In addition to its role in peptide synthesis, the iodobenzoic acid moiety renders this compound amenable to radioiodination techniques. This property has been exploited in nuclear medicine for imaging agents and targeted radionuclide therapy (TRT). For example, researchers have successfully conjugated this compound with monoclonal antibodies to create radiopharmaceuticals for cancer diagnosis and treatment.

Materials Science and Nanotechnology

Beyond pharmaceutical applications, 3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iodobenzoic acid has found utility in materials science, particularly in the development of advanced polymers and nanomaterials. The molecule's ability to act as a linker or cross-linker has been leveraged to create stimuli-responsive materials that can respond to environmental changes such as temperature or pH.

Recent research has focused on incorporating this compound into self-healing polymers and drug delivery systems. For instance, scientists have demonstrated that the Fmoc group can serve as a reversible cross-linker under specific conditions, enabling dynamic covalent chemistry within polymer networks. This innovation holds promise for applications in tissue engineering and regenerative medicine.

Environmental Considerations and Safety

While 3-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-iOdobenzoic acid exhibits remarkable versatility across various fields, its environmental impact remains a critical consideration. Researchers are actively investigating methods to minimize waste generation during its synthesis and optimize its degradation pathways under controlled conditions.

Moreover, safety protocols have been established to handle this compound due to its potential hazards during synthesis or handling. Proper disposal methods are essential to prevent contamination of water systems or soil.

Future Directions

The future of 3-(3-{(9H-fluoren-YLMETHOXYCARBONYL}AMINO)BUTANAMIDO -5-IODOBENZOIC ACID lies in expanding its applications while addressing challenges related to scalability and sustainability. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new frontiers in drug delivery systems, advanced materials, and diagnostics.

In conclusion, 3-(3-{(9H-fluoren-YLMETHOXYCARBONYL}AMINO)BUTANAMIDO -5-IODOBENZOIC ACID (CAS No 2172524 -10 -4) stands as a testament to the ingenuity of modern chemistry. Its unique structure and functional groups make it an invaluable tool across diverse scientific disciplines. As research continues to uncover new possibilities for this compound,it will undoubtedly play a pivotal role in advancing both scientific knowledge and practical applications.